N-[(4-chlorophenyl)methyl]-2-phenylcyclopropane-1-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-phenylcyclopropane-1-carboxamide
• InChI: InChI=1S/C17H16ClNO/c18-14-8-6-12(7-9-14)11-19-17(20)16-10-15(16)13-4-2-1-3-5-13/h1-9,15-16H,10-11H2,(H,19,20)
• InChI Key: DGGIRTJTQPHLGE-UHFFFAOYSA-N
• Canonical SMILES: C1C(C1C(=O)NCC2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C17H16ClNO
• Molecular Weight: 285.8 g/mol

Description

N-[(4-chlorophenyl)methyl]-2-phenylcyclopropane-1-carboxamide is a chemical compound with a complex structure that includes a cyclopropane ring, a phenyl group, and a chlorophenylmethyl group

Scientific Research Applications

N-[(4-chlorophenyl)methyl]-2-phenylcyclopropane-1-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(4-chlorophenyl)methyl]-2-phenylcyclopropane-1-carboxamide typically involves the reaction of 4-chlorobenzylamine with 2-phenylcyclopropanecarboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[(4-chlorophenyl)methyl]-2-phenylcyclopropane-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amides or thioamides.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)methyl]-2-phenylcyclopropane-1-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-2-[(pyridin-4-ylmethyl)amino]benzamide
• 3,5-Dichloro-N-(2-chlorophenyl)benzamide
• 3,5-Dichloro-N-(4-chlorophenyl)benzamide

Uniqueness

N-[(4-chlorophenyl)methyl]-2-phenylcyclopropane-1-carboxamide is unique due to its cyclopropane ring, which imparts rigidity to the molecule and affects its reactivity and interaction with biological targets. This structural feature distinguishes it from other similar compounds and contributes to its specific chemical and biological properties .